Cas no 2172041-95-9 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid)
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid
- 4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid
- EN300-1551583
- 2172041-95-9
-
- Inchi: 1S/C26H27N3O5S/c1-16(10-11-25(31)32)28-23(30)12-17-15-35-24(29-17)13-27-26(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-16,22H,10-14H2,1H3,(H,27,33)(H,28,30)(H,31,32)
- InChI Key: OTHVMYHQKSHDGE-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NC(C)CCC(=O)O)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 493.16714214g/mol
- Monoisotopic Mass: 493.16714214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 146Ų
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1551583-0.05g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-0.1g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-0.25g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-0.5g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-1.0g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-2.5g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-5.0g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-10.0g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1551583-50mg |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1551583-100mg |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)pentanoic acid |
2172041-95-9 | 100mg |
$2963.0 | 2023-09-25 |
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid
Introduction to 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid (CAS No. 2172041-95-9)
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid, identified by its CAS number 2172041-95-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentanoic acid backbone, a thiazole ring system, and an amino group functionalized with a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.
The thiazole ring is a heterocyclic structure that is widely recognized for its biological activity and has been extensively studied in medicinal chemistry. Thiazole derivatives are known to exhibit a broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. In the case of 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid, the thiazole ring is integrated into a more complex molecule, which may enhance its binding affinity and selectivity towards specific biological targets.
The fluorenylmethoxycarbonyl (Fmoc) group is another key feature of this compound. Fmoc groups are commonly used in peptide synthesis as protecting groups for the amino function. However, in this context, the Fmoc moiety is likely to serve a different purpose. It may act as a pharmacophore or a tool for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. The Fmoc group can also influence the solubility and stability of the compound, making it an important consideration in drug formulation and delivery.
The pentanoic acid moiety provides a linear hydrocarbon chain that can contribute to the compound's overall physicochemical properties, such as lipophilicity and solubility. These properties are critical factors in determining the pharmacokinetic behavior of a drug, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET). By carefully designing the length and composition of the pentanoic acid chain, chemists can optimize these properties to improve the drug-like characteristics of 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions between this compound and potential biological targets with high accuracy. These studies have shown that 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid may interact with proteins involved in various cellular processes, including signal transduction, enzyme inhibition, and DNA replication. Such interactions could make it a promising candidate for developing novel therapeutic agents against diseases such as cancer, inflammation, and neurodegenerative disorders.
In addition to its potential as a lead compound in drug discovery, 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yi]acetamido)pentanoic acid may also find applications in other areas of chemical research. For instance, it could serve as a building block for synthesizing more complex molecules or as a reference standard for analytical purposes. Its unique structural features make it an interesting subject for studying structure-property relationships in organic chemistry.
The synthesis of 4-(2-{2-{((9H-fluoren-lO)-yI)methoxycarbonyl}amino)methyl-l ,3-thiazol-S-yI]acetamido)pentanoic acid presents several challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it possible to access such molecules with increasing efficiency and yield. Techniques such as multi-step organic synthesis combined with modern catalytic methods have been instrumental in achieving this goal. These advancements not only facilitate the production of CAS No. 2172041_95_9 but also pave the way for exploring its biological potential.
One of the most exciting aspects of studying CAS No 217204195_9 is its potential to inspire new drug candidates through structural analog design. By modifying specific functional groups or introducing new moieties into its structure, researchers can generate libraries of compounds with varying biological activities. High-throughput screening (HTS) techniques coupled with computational prediction tools can then be used to identify promising candidates for further optimization.
The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are designed and evaluated. These algorithms can analyze vast datasets containing structural information and biological activity data to predict the properties of novel molecules with remarkable accuracy. In the case of CAS No 217204195_9, machine learning models have been trained on similar compounds to predict their binding affinities and pharmacological effects. This approach not only accelerates the drug discovery process but also reduces costs associated with experimental testing.
Another area where CAS No 217204195_9 shows promise is in combination therapy strategies. By pairing this compound with other drugs that target different pathways or mechanisms within a disease pathway, researchers can achieve synergistic effects that enhance therapeutic outcomes. Combination therapies are particularly important in treating complex diseases such as cancer , where multiple molecular targets are involved . The ability of *CAS No 217204195_9* to interact with several biological targets makes it an ideal candidate for such approaches .
In conclusion,CAS No 217204195_9 represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advances in computational chemistry , synthetic methodologies ,and machine learning , make it an exciting subject for further investigation . As our understanding of biological systems continues to grow , so too will our ability to harness compounds like *CAS No 217204195_9* for therapeutic purposes . This journey from laboratory discovery to clinical application is fraught with challenges but also filled with opportunities . Through continued research and collaboration across disciplines , we can unlock new treatments that improve human health worldwide .
2172041-95-9 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)